Cas no 1808392-55-3 (Tert-butyl 3-[(1-cyanocyclobutyl)(methyl)carbamoyl]propanoate)

• Product Name: Tert-butyl 3-[(1-cyanocyclobutyl)(methyl)carbamoyl]propanoate
• CAS No: 1808392-55-3
• MF: C₁₄H₂₂N₂O₃
• MW: 266.336083889008
• CID: 5459609
• Update Time: 2025-06-11

Tert-butyl 3-[(1-cyanocyclobutyl)(methyl)carbamoyl]propanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-[(1-cyanocyclobutyl)(methyl)carbamoyl]propanoate
• Z1874231740
• tert-butyl 4-[(1-cyanocyclobutyl)-methylamino]-4-oxobutanoate
• Tert-butyl 3-[(1-cyanocyclobutyl)(methyl)carbamoyl]propanoate

• Inchi： 1S/C14H22N2O3/c1-13(2,3)19-12(18)7-6-11(17)16(4)14(10-15)8-5-9-14/h5-9H2,1-4H3
• InChI Key： OLYVYBLNPMUCKQ-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)OC(C)(C)C)N(C)C1(C#N)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 410
• XLogP3: 1
• Topological Polar Surface Area: 70.4

Additional information on Tert-butyl 3-[(1-cyanocyclobutyl)(methyl)carbamoyl]propanoate

Comprehensive Overview of Tert-butyl 3-[(1-cyanocyclobutyl)(methyl)carbamoyl]propanoate (CAS No. 1808392-55-3)

The compound Tert-butyl 3-[(1-cyanocyclobutyl)(methyl)carbamoyl]propanoate (CAS No. 1808392-55-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a cyanocyclobutyl group and a tert-butyl ester, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals are increasingly exploring its potential applications, particularly in drug discovery and development.

One of the key reasons for the growing interest in Tert-butyl 3-[(1-cyanocyclobutyl)(methyl)carbamoyl]propanoate is its role as a building block for small molecule therapeutics. The presence of the cyanocyclobutyl moiety enhances its reactivity, enabling it to participate in various chemical transformations. This property is particularly valuable in the design of protease inhibitors and kinase inhibitors, which are critical in treating diseases such as cancer and viral infections. Additionally, the tert-butyl ester group provides stability, making it easier to handle and store.

In recent years, the demand for high-purity intermediates like Tert-butyl 3-[(1-cyanocyclobutyl)(methyl)carbamoyl]propanoate has surged, driven by advancements in precision medicine and personalized therapies. The compound's versatility allows it to be used in combinatorial chemistry, where it serves as a scaffold for generating diverse libraries of potential drug candidates. This aligns with the current trend in pharmaceutical research, where AI-driven drug discovery and high-throughput screening are revolutionizing the field.

Another area where Tert-butyl 3-[(1-cyanocyclobutyl)(methyl)carbamoyl]propanoate shows promise is in the development of sustainable agrochemicals. With increasing global focus on environmentally friendly farming practices, researchers are exploring novel compounds that can enhance crop protection while minimizing ecological impact. The cyanocyclobutyl group in this compound offers unique interactions with biological targets, making it a candidate for designing next-generation pesticides and herbicides.

From a synthetic chemistry perspective, the compound's carbamoylpropanoate backbone is of particular interest. It facilitates the introduction of functional groups through straightforward chemical modifications, enabling the creation of derivatives with tailored properties. This flexibility is highly sought after in medicinal chemistry, where slight structural changes can significantly alter a molecule's biological activity and pharmacokinetic profile.

The stability and solubility of Tert-butyl 3-[(1-cyanocyclobutyl)(methyl)carbamoyl]propanoate also make it suitable for formulation development. In the pharmaceutical industry, ensuring that active ingredients are delivered effectively to their target sites is a major challenge. This compound's balanced lipophilicity and hydrophilicity contribute to its potential as a component in drug delivery systems, such as nanoparticles and liposomes.

As the scientific community continues to explore the applications of Tert-butyl 3-[(1-cyanocyclobutyl)(methyl)carbamoyl]propanoate, its role in green chemistry is also being evaluated. The push for sustainable synthesis methods has led to investigations into catalytic processes that can produce this compound with minimal waste and energy consumption. This aligns with broader industry goals of reducing the environmental footprint of chemical manufacturing.

In conclusion, Tert-butyl 3-[(1-cyanocyclobutyl)(methyl)carbamoyl]propanoate (CAS No. 1808392-55-3) represents a versatile and valuable compound in modern chemical research. Its applications span pharmaceuticals, agrochemicals, and material science, driven by its unique structural features and reactivity. As research progresses, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in health and agriculture.